Cas no 58012-66-1 (Cyclohexanepropanoicacid, 4-oxo-, ethyl ester)

• Product Name: Cyclohexanepropanoicacid, 4-oxo-, ethyl ester
• CAS No: 58012-66-1
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 380622
• PubChem ID: 143533
• Update Time: 2025-04-19

Cyclohexanepropanoicacid, 4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoicacid, 4-oxo-, ethyl ester
• 3-(4-Oxocyclohexyl)-propionic acid, ethyl ester
• ethyl 3-(4-oxocyclohexyl)propanoate
• Cyclohexanepropionic acid, 4-oxo-, ethyl ester
• Cyclohexanepropanoic acid, 4-oxo-, ethyl ester
• AKOS028111065
• SCHEMBL2597869
• F2167-8143
• IPJGROZEJICJSS-UHFFFAOYSA-N
• 58012-66-1
• Ethyl 3-(4-oxocyclohexyl)propanoate #
• DTXSID90206736

• Inchi： 1S/C11H18O3/c1-2-14-11(13)8-5-9-3-6-10(12)7-4-9/h9H,2-8H2,1H3
• InChI Key： IPJGROZEJICJSS-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCC(=O)OCC)CC1

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.024
• Boiling Point: 282.8°C at 760 mmHg
• Flash Point: 120°C
• Refractive Index: 1.457
• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters